Cas no 1806881-83-3 (5-(Aminomethyl)-2-(difluoromethyl)-3-hydroxy-4-nitropyridine)

• Product Name: 5-(Aminomethyl)-2-(difluoromethyl)-3-hydroxy-4-nitropyridine
• CAS No: 1806881-83-3
• MF: C₇H₇F₂N₃O₃
• MW: 219.145588159561
• CID: 4888136
• Update Time: 2025-06-08

5-(Aminomethyl)-2-(difluoromethyl)-3-hydroxy-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-2-(difluoromethyl)-3-hydroxy-4-nitropyridine

• Inchi： 1S/C7H7F2N3O3/c8-7(9)4-6(13)5(12(14)15)3(1-10)2-11-4/h2,7,13H,1,10H2
• InChI Key： LSNJSFJWZLTJRT-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C(=CN=1)CN)[N+](=O)[O-])O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 0.4
• Topological Polar Surface Area: 105

Additional information on 5-(Aminomethyl)-2-(difluoromethyl)-3-hydroxy-4-nitropyridine

Introduction to 5-(Aminomethyl)-2-(difluoromethyl)-3-hydroxy-4-nitropyridine (CAS No. 1806881-83-3)

5-(Aminomethyl)-2-(difluoromethyl)-3-hydroxy-4-nitropyridine (CAS No. 1806881-83-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its nitro and hydroxyl functional groups alongside aminomethyl and difluoromethyl substituents, exhibits a unique structural framework that makes it a promising candidate for various chemical and biological applications. The presence of these functional groups not only contributes to its reactivity but also opens up possibilities for its use in the development of novel therapeutic agents and intermediates.

The nitro group in the pyridine ring is a well-known pharmacophore that can participate in various chemical transformations, including reduction to amino groups or further functionalization through electrophilic aromatic substitution reactions. This versatility makes it an attractive moiety for medicinal chemists seeking to modulate biological activity. Additionally, the hydroxyl group provides another site for chemical modification, enabling the synthesis of more complex derivatives with tailored properties.

The aminomethyl substituent at the 5-position introduces a nucleophilic amine group, which can engage in condensation reactions with carbodiimides or other electrophiles to form amide or urea linkages. Such functionalities are commonly found in bioactive molecules and can enhance binding affinity to biological targets. On the other hand, the difluoromethyl group at the 2-position is known to improve metabolic stability and binding interactions in drug candidates. Its electron-withdrawing nature can also modulate electronic properties, influencing both reactivity and pharmacokinetic profiles.

In recent years, there has been growing interest in exploring the potential of 5-(Aminomethyl)-2-(difluoromethyl)-3-hydroxy-4-nitropyridine in the context of drug discovery. Its structural features align well with current trends in medicinal chemistry, where compounds with multiple functional handles are favored for their ability to interact with biological systems in multiple ways. For instance, studies have shown that nitropyridine derivatives can exhibit anti-inflammatory, anticancer, and antimicrobial properties, depending on their substitution pattern.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The combination of an amine and hydroxyl group allows for diverse synthetic pathways, enabling chemists to introduce additional pharmacophores or improve solubility and bioavailability. This flexibility is particularly valuable in early-stage drug development, where rapid iteration and optimization are essential.

Recent research has highlighted the importance of difluoromethyl groups in enhancing drug-like properties. These groups are frequently incorporated into approved drugs due to their ability to increase lipophilicity and reduce metabolic clearance. In the case of 5-(Aminomethyl)-2-(difluoromethyl)-3-hydroxy-4-nitropyridine, this substitution may contribute to improved pharmacokinetic profiles, making it a more attractive candidate for further development.

The hydroxyl group also plays a crucial role in determining the compound's solubility and interaction with biological targets. Hydroxyl-containing molecules often exhibit better water solubility compared to their non-polar counterparts, which can be advantageous for oral or parenteral administration. Additionally, hydroxyl groups can participate in hydrogen bonding interactions, which are critical for binding affinity in many biological systems.

From a synthetic chemistry perspective, 5-(Aminomethyl)-2-(difluoromethyl)-3-hydroxy-4-nitropyridine presents an interesting challenge due to its multiple functional groups. However, advances in synthetic methodologies have made it increasingly feasible to construct such complex molecules with high precision. Techniques such as transition-metal-catalyzed cross-coupling reactions, asymmetric synthesis, and protecting group strategies have all contributed to streamlined synthetic routes.

In conclusion, 5-(Aminomethyl)-2-(difluoromethyl)-3-hydroxy-4-nitropyridine (CAS No. 1806881-83-3) represents a promising compound with diverse applications in pharmaceutical chemistry. Its unique structural features—combining a nitro group, hydroxyl group, amine group, and difluoromethyl substituent—make it a versatile scaffold for drug discovery efforts. As research continues to uncover new synthetic strategies and biological applications, this compound is poised to play an important role in the development of next-generation therapeutic agents.